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Compound of Interest

Compound Name: 3-Sulfopropyl acrylate

Cat. No.: B12805799

An In-depth Technical Guide to the Safety and Handling of 3-Sulfopropyl Acrylate Potassium
Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Sulfopropyl acrylate
potassium salt (CAS RN: 31098-20-1), a functional monomer frequently used in the synthesis
of hydrogels and polymers for biomedical applications, including drug delivery systems and
tissue engineering.[1][2][3] Adherence to strict safety protocols is essential when working with
this compound to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Classification

3-Sulfopropyl acrylate potassium salt is considered a hazardous substance.[4] It is classified
as an irritant and may cause allergic skin reactions. The Globally Harmonized System (GHS)
classifications are summarized below.

Table 1: GHS Hazard Classification
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Classification Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[5]
Serious Eye Damage/Eye 5 /oA H319: Causes serious eye
Irritation irritation.[5]

H317: May cause an allergic

Skin Sensitization 1 ] )

skin reaction.[3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[5]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life
Environment (Long-term) with long lasting effects.[3]

Signal Word: Warning[3][5]

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Sulfopropyl acrylate potassium salt
is crucial for its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Appearance White to almost white powder or crystal.[3][6]
Molecular Formula C6H9KO5S]3]

Molecular Weight 232.30 g/mol [4]

CAS Number 31098-20-1[5]

Melting Point 302 °C (decomposes)[5]

Solubility Soluble in water.[3][4]

Vapor Pressure Negligible[4]

Flash Point Not applicable[5]

Storage Class 11 (Combustible Solids)[5]

Toxicological Information

Exposure to 3-Sulfopropyl acrylate potassium salt can cause irritation to the skin, eyes, and
respiratory system.[4] It may also cause an allergic skin reaction in sensitized individuals.[3]

» Eye Contact: Can cause serious irritation and potential damage.[4]

o Skin Contact: Causes skin irritation.[5] Prolonged contact may lead to inflammation or
accentuate pre-existing dermatitis.[4] May cause an allergic skin reaction. Entry through
wounds or abrasions may lead to systemic effects.[4]

 Inhalation: Can cause respiratory irritation.[4] Inhaling dust may lead to further lung damage,
especially for individuals with impaired respiratory function.[4]

 Ingestion: Not classified as harmful by ingestion based on available evidence.[4] However, it
is advisable to seek medical attention if ingested.[7]

o Chronic Effects: Long-term exposure may result in respiratory issues.[4] There is limited
evidence suggesting that repeated skin contact may lead to sensitization in some individuals.

[4]
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Safe Handling and Storage

Proper handling and storage procedures are critical to prevent exposure and maintain the
chemical's stability.

Handling

e Personal Contact: Avoid all personal contact, including inhalation of dust.[4]

o Ventilation: Use in a well-ventilated area or under a chemical fume hood.[7][8] Provide
appropriate exhaust ventilation where dust is formed.[7]

« Ignition Sources: Keep away from heat, sparks, and open flames.[8] Avoid generating dust
clouds, which can form explosive mixtures with air.[4]

o Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the
workday.[7] Do not eat, drink, or smoke when using this product.[9] Contaminated work
clothing should not be allowed out of the workplace.
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Safe Handling Workflow
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y
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ispose of waste
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(End of Procedure)

Click to download full resolution via product page

Caption: Workflow for safely handling 3-Sulfopropyl acrylate.
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Storage

o Conditions: Store in a cool, well-ventilated place.[8][9] Keep containers tightly closed in a dry
environment.[8] The product is sensitive to light, heat, and moisture.[6]

o Incompatibilities: Avoid contamination with oxidizing agents (e.g., nitrates, peroxides), strong
acids, and strong bases, as this can cause violent or explosive polymerization.[4][9]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

Table 3: Recommended Personal Protective Equipment

Type Specification

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.[4][7]

) ) Chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection _ '
[5] Wear protective clothing or a lab coat.[4]

) ) For operations generating dust, use a NIOSH-
Respiratory Protection _
approved N95 dust mask or higher.[5]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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First Aid Response by Exposure Route

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
/ / Immediate Actions \ \
Move to fresh air. Remove contaminated clothing. R'?;reai?:ggtuls,lsyr\r’]vi'rt]tt\ggter Rinse mouth with water.
Keep warm and rested. Wash skin with soap and water. Remove contact lenses if possible. Give a glass of water.

f irritation or rash occurs

If breathing is difficult Continue rinsing If feeling unwell

Seek Medical Attention

Clean up immediately.
Minor Spill Avoid breathing dust.
Wear PPE.

Advise personnel in area. I . l Evacuate personnel. I . e peéi\[o;:; zr;gercl:ctil\;igg;lpment.
Alert Emergency Responders. Ensure adequate ventilation. Place in closed containers for disposal,

Spill Detected

Major Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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